Cas no 31685-34-4 (1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone)

1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone structure
31685-34-4 structure
Product Name:1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
CAS No:31685-34-4
MF:C8H9NO2
MW:151.162562131882
CID:299934
PubChem ID:12379766
Update Time:2025-04-19

1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(1H-pyrrole-2,5-diyl)bis-Ethanone
    • 2,5-diacetylpyrrole
    • Ethanone,1,1'-(1H-pyrrole-2,5-diyl)bis-
    • Pyrrole,2,5-diacetyl- (6CI,8CI)
    • 1,1'-(1H-pyrrole-2,5-diyl)diethanone
    • 2,5-Diacetylpyrrol
    • SCHEMBL18744693
    • 31685-34-4
    • Inchi: 1S/C8H9NO2/c1-5(10)7-3-4-8(9-7)6(2)11/h3-4,9H,1-2H3
    • InChI Key: XBGJHMUFLXNHIV-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C(C(C)=O)N1

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 49.93
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